Cas no 946380-22-9 (4-methoxy-N-(4-methoxyphenyl)methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 4-methoxy-N-(4-methoxyphenyl)methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 946380-22-9
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• CID: 5932485
• PubChem ID: 8555804
• Update Time: 2025-07-03

4-methoxy-N-(4-methoxyphenyl)methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(4-methoxyphenyl)methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, 1,6-dihydro-4-methoxy-N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)-6-oxo-
• 4-methoxy-N-(4-methoxybenzyl)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide
• F2213-0413
• 4-methoxy-N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 946380-22-9
• 4-methoxy-N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide
• AKOS004953077

• Inchi： 1S/C21H21N3O4/c1-14-4-8-16(9-5-14)24-19(25)12-18(28-3)20(23-24)21(26)22-13-15-6-10-17(27-2)11-7-15/h4-12H,13H2,1-3H3,(H,22,26)
• InChI Key： ZNZNCVIMZDRVDI-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=C(OC)C=C2)=O)=NN(C2=CC=C(C)C=C2)C(=O)C=C1OC

Computed Properties

• Exact Mass: 379.15320616g/mol
• Monoisotopic Mass: 379.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 10.05±0.40(Predicted)

Additional information on 4-methoxy-N-(4-methoxyphenyl)methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Chemical Profile of 4-methoxy-N-(4-methoxyphenyl)methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 946380-22-9)

4-methoxy-N-(4-methoxyphenyl)methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, identified by its CAS number 946380-22-9, is a sophisticated organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional attributes. This compound belongs to the pyridazine class, a heterocyclic structure that has been extensively studied for its potential biological activities. The presence of multiple functional groups, including methoxy and methyl substituents, as well as the carboxamide moiety, contributes to its complex reactivity and interaction with biological targets.

The molecular framework of this compound is characterized by a central pyridazine ring, which is flanked by aromatic phenyl rings at the 1 and 4 positions. The 6-oxo group introduces a carbonyl functionality, enhancing the electrophilic nature of the molecule, while the 3-carboxamide group adds another layer of reactivity, making it a versatile intermediate in synthetic chemistry. The methoxy groups at the 4 and 4'-positions on the phenyl rings further modulate the electronic properties of the molecule, influencing its solubility and binding affinity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Pyridazine derivatives have emerged as promising scaffolds due to their ability to engage with various biological pathways. Specifically, compounds like 4-methoxy-N-(4-methoxyphenyl)methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide have been investigated for their potential in modulating enzyme activity and receptor interactions. For instance, studies have highlighted the compound's interaction with enzymes involved in metabolic pathways, suggesting its utility in developing treatments for metabolic disorders.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive modifications to optimize its pharmacological properties. Researchers have explored various derivatives of this core structure to enhance bioavailability, reduce toxicity, and improve target specificity. The methoxy and methyl groups serve as key points for functionalization, enabling chemists to tailor the compound's behavior for specific therapeutic needs. This flexibility has made it a valuable candidate for drug discovery programs aimed at addressing complex diseases.

The synthesis of 4-methoxy-N-(4-methoxyphenyl)methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyridazine ring typically involves condensation reactions between hydrazine derivatives and carbonyl compounds. Subsequent functionalization steps include introducing the methoxy and methyl groups through nucleophilic substitution or metal-catalyzed cross-coupling reactions. The final step involves forming the carboxamide group through amidation reactions.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved yields, making it more feasible for large-scale applications in drug development. These innovations underscore the growing importance of optimizing synthetic routes to meet the demands of modern pharmaceutical research.

Beyond its synthetic significance, 4-methoxy-N-(4-methoxyphenyl)methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has shown promise in preclinical studies as a potential therapeutic agent. Research indicates that it may interact with targets involved in inflammation and neurodegenerative diseases. The compound's ability to modulate these pathways makes it an attractive candidate for further investigation into treating conditions such as Alzheimer's disease and rheumatoid arthritis.

The pharmacokinetic properties of this compound are also under scrutiny to ensure its efficacy in vivo. Studies have examined its solubility, stability, and metabolic pathways to predict how it would behave within the body. These assessments are crucial for determining optimal dosing regimens and minimizing potential side effects. The methoxy groups contribute to improved solubility in aqueous environments while maintaining stability under physiological conditions.

In conclusion,4-methoxy-N-(4-methoxyphenyl)methyl-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 946380-22-9) represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential therapeutic applications. Its unique combination of functional groups makes it a versatile tool for drug discovery efforts aimed at addressing a wide range of diseases. As research continues to uncover new ways to leverage this compound's properties,it is poised to play an increasingly important role in developing next-generation therapeutics.